Cas no 80928-46-7 ((3β,6α,12β)-3,12,20,25-Tetrahydroxydammaran-6-yl 2-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside)

(3β,6α,12β)-3,12,20,25-Tetrahydroxydammaran-6-yl 2-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside structure
80928-46-7 structure
(3β,6α,12β)-3,12,20,25-Tetrahydroxydammaran-6-yl 2-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside
80928-46-7
C42H74O14
803.02857542038
6642477

(3β,6α,12β)-3,12,20,25-Tetrahydroxydammaran-6-yl 2-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside Properties

Names and Identifiers

    • (3β,6α,12β)-3,12,20,25-Tetrahydroxydammaran-6-yl 2-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside
    • XDQQABSJWYGGCC-KBQYQVFOSA-N
    • 1S/C42H74O14/c1-20-28(46)30(48)32(50)35(53-20)56-33-31(49)29(47)24(19-43)55-36(33)54-23-18-41(8)25(39(6)15-12-26(45)38(4,5)34(23)39)17-22(44)27-21(11-16-40(27,41)7)42(9,52)14-10-13-37(2,3)51/h20-36,43-52H,10-19H2,1-9H3/t20-,21-,22-,23+,24+,25+,26+,27-,28-,29+,30+,31-,32+,33+,34?,35-,36+,39+,40+,41+,42-/m0/s1
    • O([C@@H]1C[C@@]2([C@@]([H])([C@]3(C)C1[C@](C)(C)[C@H](O)CC3)C[C@H](O)[C@@]1([H])[C@]2(CC[C@@H]1[C@](O)(C)CCCC(O)(C)C)C)C)[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O[C@@H]1O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O

Experimental Properties

  • 915.6±65.0 °C(Predicted)
  • 12.85±0.70(Predicted)
  • 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

(3β,6α,12β)-3,12,20,25-Tetrahydroxydammaran-6-yl 2-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside Synthesis

Synthetic Circuit 1

52286-59-6 52286-59-6
80928-46-7 80928-46-7
948046-19-3 948046-19-3
181225-33-2 181225-33-2
174721-08-5 174721-08-5
97744-96-2 97744-96-2
80952-72-3 80952-72-3
80952-71-2 80952-71-2
80928-45-6 80928-45-6
63223-86-9 63223-86-9
52286-74-5 52286-74-5
Reaction Conditions
1.1 Solvents: Ethanol ,  Water ;  4 d, 26 °C
Reference
Microbial Transformation of 20(S)-Protopanaxatriol-Type Saponins by Absidia coerulea
Chen, Guangtong; et al, Journal of Natural Products, 2007, 70(7), 1203-1206

(3β,6α,12β)-3,12,20,25-Tetrahydroxydammaran-6-yl 2-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside Raw materials

(3β,6α,12β)-3,12,20,25-Tetrahydroxydammaran-6-yl 2-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside Preparation Products

(3β,6α,12β)-3,12,20,25-Tetrahydroxydammaran-6-yl 2-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside Related Literature

80928-46-7 ((3β,6α,12β)-3,12,20,25-Tetrahydroxydammaran-6-yl 2-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside) Related Products

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